1-(1-((3-(trifluoromethyl)phenyl)sulfonyl)azetidin-3-yl)-1H-1,2,3-triazole
Description
1-(1-((3-(trifluoromethyl)phenyl)sulfonyl)azetidin-3-yl)-1H-1,2,3-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of azetidinyl triazoles and is known for its unique chemical properties.
Scientific Research Applications
Synthesis of Heterocyclic Amino Acid Derivatives
This compound can be utilized in the synthesis of new heterocyclic amino acid derivatives. The presence of azetidine and triazole rings makes it a valuable intermediate in creating compounds with potential biological activities . These derivatives can be used to study peptide mimetics and peptidomimetics, which are crucial in developing therapeutic agents.
Pharmacophore Development
The azetidine moiety serves as a pharmacophore, a part of a molecular structure that is responsible for a particular biological or pharmacological action. This compound could be used to design and synthesize new drugs with improved efficacy and specificity for their target receptors .
Suzuki–Miyaura Cross-Coupling Reactions
The compound’s structure allows for its use in Suzuki–Miyaura cross-coupling reactions, a type of chemical reaction used to synthesize biaryl compounds . This is particularly useful in medicinal chemistry for the creation of complex molecules.
Aza-Michael Addition Reactions
It can act as a substrate in aza-Michael addition reactions. This type of reaction is used to attach a variety of NH-heterocycles to the azetidine ring, leading to highly functionalized molecules with potential application in drug discovery .
Study of Physicochemical and Metabolic Properties
Researchers can explore the physicochemical and metabolic properties of δ-amino acid oxetane derivatives using this compound. Such studies are essential for understanding the drug-like properties of new molecules .
NMR Spectroscopy and Structural Analysis
The compound’s diverse elements like fluorine and nitrogen allow for detailed NMR spectroscopy studies. This is crucial for confirming the structure of synthesized molecules and for studying their conformational dynamics .
properties
IUPAC Name |
1-[1-[3-(trifluoromethyl)phenyl]sulfonylazetidin-3-yl]triazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11F3N4O2S/c13-12(14,15)9-2-1-3-11(6-9)22(20,21)18-7-10(8-18)19-5-4-16-17-19/h1-6,10H,7-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTMWTIVSBQNQQR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1S(=O)(=O)C2=CC=CC(=C2)C(F)(F)F)N3C=CN=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11F3N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-((3-(trifluoromethyl)phenyl)sulfonyl)azetidin-3-yl)-1H-1,2,3-triazole | |
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